Cas no 2229231-82-5 (tert-butyl N-{5-methoxy-2-(piperidin-4-yl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{5-methoxy-2-(piperidin-4-yl)methylphenyl}carbamate
• CAS No: 2229231-82-5
• MF: C₁₈H₂₈N₂O₃
• MW: 320.426525115967
• CID: 6588188
• PubChem ID: 165753182
• Update Time: 2025-07-19

tert-butyl N-{5-methoxy-2-(piperidin-4-yl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-methoxy-2-(piperidin-4-yl)methylphenyl}carbamate
• EN300-1890647
• tert-butyl N-{5-methoxy-2-[(piperidin-4-yl)methyl]phenyl}carbamate
• 2229231-82-5

• Inchi： 1S/C18H28N2O3/c1-18(2,3)23-17(21)20-16-12-15(22-4)6-5-14(16)11-13-7-9-19-10-8-13/h5-6,12-13,19H,7-11H2,1-4H3,(H,20,21)
• InChI Key： BDIIUUMXXQDOBE-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C=CC=1CC1CCNCC1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 320.20999276g/mol
• Monoisotopic Mass: 320.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-{5-methoxy-2-(piperidin-4-yl)methylphenyl}carbamate

Professional Introduction to Compound with CAS No. 2229231-82-5 and Product Name: tert-butyl N-{5-methoxy-2-(piperidin-4-yl)methylphenyl}carbamate

The compound with the CAS number 2229231-82-5 and the product name tert-butyl N-{5-methoxy-2-(piperidin-4-yl)methylphenyl}carbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel compounds that exhibit targeted biological activities. The structure of tert-butyl N-{5-methoxy-2-(piperidin-4-yl)methylphenyl}carbamate incorporates several key functional groups that contribute to its pharmacological properties. Specifically, the presence of a carbamate moiety and a piperidine ring enhances its interaction with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in modulating neurological pathways. The piperidine ring, a common structural feature in many central nervous system (CNS) drugs, suggests that this compound may have applications in treating neurological disorders. Recent studies have highlighted the importance of piperidine derivatives in developing treatments for conditions such as depression, anxiety, and neurodegenerative diseases. The addition of a methoxy group at the 5-position further fine-tunes its pharmacokinetic profile, potentially improving bioavailability and reducing metabolic clearance.

The carbamate group in the molecular structure of tert-butyl N-{5-methoxy-2-(piperidin-4-yl)methylphenyl}carbamate also plays a crucial role in its biological activity. Carbamate derivatives are known for their ability to act as reversible inhibitors of various enzymes and receptors. This property makes them valuable tools in drug discovery, as they can selectively target specific pathways without causing significant off-target effects. In particular, carbamates have been extensively studied for their potential in treating metabolic disorders and inflammatory conditions.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and interaction profiles of compounds like tert-butyl N-{5-methoxy-2-(piperidin-4-yl)methylphenyl}carbamate with biological targets. These computational methods have accelerated the drug discovery process by allowing virtual screening of large libraries of compounds. Preliminary simulations suggest that this compound may exhibit high binding affinity for certain neurotransmitter receptors, which could be exploited for therapeutic purposes.

In addition to its pharmacological potential, the synthesis of tert-butyl N-{5-methoxy-2-(piperidin-4-yl)methylphenyl}carbamate presents an interesting challenge for organic chemists. The synthesis involves multiple steps, including functional group transformations and protective group strategies, which require precise control over reaction conditions. Recent innovations in synthetic methodologies have made it possible to streamline these processes, reducing both reaction times and byproduct formation. This improvement has not only enhanced the efficiency of producing this compound but also opened doors for synthesizing related derivatives with tailored properties.

The compound's stability under various conditions is another critical factor that influences its suitability for pharmaceutical applications. Studies have shown that tert-butyl N-{5-methoxy-2-(piperidin-4-yl)methylphenyl}carbamate maintains its structural integrity over prolonged periods when stored under controlled conditions. This stability is essential for ensuring consistent drug efficacy during storage and transportation. Furthermore, its solubility profile has been optimized to enhance formulation flexibility, allowing it to be incorporated into various dosage forms such as tablets, capsules, and injectables.

Evaluation of the compound's toxicity profile is a crucial step before it can be considered for clinical use. Preliminary toxicology studies have indicated that tert-butyl N-{5-methoxy-2-(piperidin-4-yl)methylphenyl}carbamate exhibits low acute toxicity at tested doses. However, comprehensive long-term studies are necessary to fully assess its safety profile. These studies will provide valuable insights into potential side effects and long-term health impacts, ensuring that any future therapeutic applications are both safe and effective.

The potential therapeutic applications of this compound are vast and span across multiple disease areas. In oncology, for instance, carbamate derivatives have shown promise as inhibitors of enzymes involved in tumor growth and progression. Similarly, in inflammatory diseases such as rheumatoid arthritis, these compounds can modulate inflammatory pathways by inhibiting key enzymes like cyclooxygenase (COX) and lipoxygenase (LOX). The unique structure of tert-butyl N-{5-methoxy-2-(piperidin-4-yl)methylphenyl}carbamate suggests that it may offer similar benefits while exhibiting improved selectivity and reduced side effects compared to existing drugs.

In conclusion, the compound with CAS number 2229231-82-5, known as tert-butyl N-{5-methoxy-2-(piperidin-4-ylmethylphenyl}carbamate, represents a significant advancement in chemical and pharmaceutical research. Its unique molecular structure, characterized by functional groups such as carbamate and piperidine rings, positions it as a promising candidate for developing novel therapeutics targeting neurological disorders, metabolic conditions, and inflammatory diseases. Ongoing research continues to uncover new insights into its pharmacological properties and potential applications.